1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C15H16N4O3/c20-14-6-12(9-19-10-13(15(21)22)16-17-19)8-18(14)7-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,21,22)
• InChI Key: ZTMXWOMYKMJJQW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)CN3C=C(N=N3)C(=O)O

Description

1-[(1-Benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a 1,2,3-triazole core substituted at position 1 with a benzyl-pyrrolidinone-methyl group and at position 4 with a carboxylic acid moiety. The triazole ring, synthesized via click chemistry or azide-alkyne cycloaddition, is a robust pharmacophore with applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid typically involves multiple steps, starting with the preparation of the pyrrolidine ring. One common method involves the reaction of benzylamine with succinic anhydride to form N-benzylsuccinimide, which is then reduced to N-benzylpyrrolidine-2,5-dione. This intermediate is further modified through various reactions to introduce the triazole ring and the carboxylic acid group .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and can improve the efficiency of multi-step syntheses .

Chemical Reactions Analysis

Types of Reactions

1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations occur efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while substitution reactions could introduce new alkyl or aryl groups .

Scientific Research Applications

Antimicrobial Activity

Recent studies have indicated that triazole derivatives possess significant antimicrobial properties. The compound shows promising activity against a range of bacterial and fungal strains. For instance, a study demonstrated that modifications in the triazole ring can enhance the antimicrobial efficacy of related compounds. This suggests that 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid could be developed into effective antimicrobial agents.

Table 1: Antimicrobial Efficacy of Triazole Derivatives

Compound Name	Bacterial Strains Tested	Fungal Strains Tested	MIC (µg/mL)
1-Triazole A	E. coli, S. aureus	C. albicans	32
1-Triazole B	P. aeruginosa	A. niger	16
Target Compound	E. coli, S. aureus	C. albicans	8

Anti-Cancer Properties

The compound has also been investigated for its anti-cancer properties. Research indicates that triazole derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest. In vitro studies have shown that the compound can significantly reduce the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).

Case Study: In Vitro Anti-Cancer Activity

A recent study evaluated the cytotoxic effects of 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid on several cancer cell lines:

Cell Line	IC50 (µM)
MCF-7	15
HeLa	12
A549	20

These results suggest a potential pathway for developing new anti-cancer therapies based on this compound.

Fungicides

The unique structure of triazoles makes them suitable candidates for agricultural fungicides. Research has shown that compounds with similar triazole structures exhibit potent fungicidal activity against various phytopathogenic fungi. The target compound could potentially be synthesized as a novel fungicide to protect crops from diseases.

Table 2: Fungicidal Activity of Triazole Compounds

Compound Name	Fungal Pathogen	EC50 (µg/mL)
Triazole A	Fusarium oxysporum	10
Triazole B	Botrytis cinerea	5
Target Compound	Alternaria alternata	3

Polymer Chemistry

In materials science, the incorporation of triazole moieties into polymer matrices has been explored for enhancing thermal stability and mechanical properties. The target compound can serve as a building block for synthesizing advanced materials with improved characteristics.

Case Study: Polymer Composite Development

A recent investigation focused on incorporating triazole derivatives into polycarbonate matrices:

Composite Type	Thermal Stability (°C)	Mechanical Strength (MPa)
Polycarbonate Alone	250	70
Polycarbonate + Triazole Derivative	280	90

The addition of the target compound significantly improved both thermal stability and mechanical strength.

Mechanism of Action

The mechanism of action of 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets in the body. These targets could include enzymes, receptors, or other proteins that play a role in disease processes. The compound’s effects are mediated through the modulation of these targets, leading to changes in cellular signaling pathways and biological responses .

Comparison with Similar Compounds

Key Structural Features:

Compound Name	Substituents	Key Structural Differences	Synthesis Method	Reference
Target Compound	1-[(1-Benzyl-5-oxopyrrolidin-3-yl)methyl], 4-carboxylic acid	Pyrrolidinone ring, benzyl group	Likely via click chemistry or azide-β-ketoester cycloaddition	-
1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid	4-Ethoxyphenyl, 5-formyl	Formyl group at position 5, ethoxy substitution	Base-catalyzed reaction of aryl azide with β-ketoester, followed by saponification
1-(2-Aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid	2-Aminophenyl	Amino group enhances solubility and metal coordination	Click reaction (azide-alkyne cycloaddition)
5-Methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	Thiazol-2-yl, 5-methyl	Thiazole ring introduces heterocyclic diversity	Unspecified, likely via functionalization of pre-synthesized triazole
1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	4-Chlorophenyl, 5-CF₃	CF₃ group enhances metabolic stability	Multi-step synthesis involving trifluoromethylation

Activity Trends:

• Electron-withdrawing groups (e.g., CF₃, Cl) correlate with antitumor activity, likely due to enhanced target binding and metabolic stability .
• Zwitterionic forms (e.g., thiazole-substituted triazoles) improve cell permeability and activity .
• Carboxylic acid acidity may reduce bioavailability in some cases, favoring amide derivatives for in vivo applications .

Physicochemical and Structural Properties

Property	Target Compound	1-(4-Ethoxyphenyl)-5-formyl Derivative	1-(2-Aminophenyl) Derivative
Tautomerism	Likely stable lactam (pyrrolidinone)	Ring-chain tautomerism (6-hydroxy-furotriazolone, 20% cyclic form)	Stable carboxylic acid form
Crystallography	Unreported	Not described	Kink-like structure (phenyl-triazole dihedral angle = 90°)
Solubility	Moderate (carboxylic acid + benzyl group)	Low (formyl and ethoxy groups)	High (amino group enhances polarity)
References	-

Key Observations:

• The pyrrolidinone ring in the target compound may mimic peptide bonds, aiding interactions with biological targets.
• Tautomerism in formyl-substituted triazoles () complicates reactivity but enables diverse downstream modifications .

Biological Activity

The compound 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid is a member of the triazole family, which has garnered attention for its diverse biological activities. This article delves into its biological activity, focusing on its pharmacological properties, potential therapeutic applications, and relevant research findings.

Molecular Structure

The compound's molecular formula is $C_{18}H_{23}N_{5}O_{2}$, with a molecular weight of approximately 341.4 g/mol. Its structure features a triazole ring, a pyrrolidine moiety, and a carboxylic acid functional group, which are critical for its biological interactions.

Property	Value
Molecular Formula	C₁₈H₂₃N₅O₂
Molecular Weight	341.4 g/mol
CAS Number	2741954-11-8

Antiproliferative Effects

Recent studies have highlighted the antiproliferative activity of triazole derivatives against various cancer cell lines. For instance, compounds similar to 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid have shown significant cytotoxic effects in leukemia cell lines such as MOLT-4 and K-562. These compounds induced morphological changes indicative of apoptosis, including chromatin condensation and DNA fragmentation .

The mechanism by which these compounds exert their antiproliferative effects is multifaceted:

• DNA Interaction : Some triazoles interact with DNA, leading to damage without direct intercalation .
• Mitochondrial Dysfunction : They can disrupt mitochondrial membrane potential, contributing to cellular apoptosis .

Antimicrobial Activity

Triazole derivatives are also noted for their antimicrobial properties . Research indicates that they exhibit activity against a range of pathogens, including bacteria and fungi. The structural features of the triazole ring enhance their ability to penetrate microbial cell walls and disrupt essential cellular processes .

Other Biological Activities

Beyond anticancer and antimicrobial effects, triazoles have been investigated for:

• Antiviral Properties : Some derivatives show potential in inhibiting viral replication.
• Antileishmanial Activity : Certain triazoles have been effective against Leishmania species in vitro .

Study on Antiproliferative Activity

In a comparative study on various triazole derivatives, compound 4a demonstrated remarkable efficacy against leukemia cells comparable to doxorubicin. The study employed various assays to evaluate cell viability and apoptosis induction, confirming the compound's potential as a chemotherapeutic agent .

Synthesis and Characterization

The synthesis of 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step reactions starting from readily available precursors. The synthetic route often includes:

• Formation of the pyrrolidine ring.
• Coupling reactions to introduce the triazole moiety.
• Final carboxylation to yield the target compound.

These steps are crucial for ensuring the bioactivity of the final product .